Cas no 852956-30-0 (1-[4-(azepane-1-sulfonyl)phenyl]-2-bromoethan-1-one)

• Product Name: 1-[4-(azepane-1-sulfonyl)phenyl]-2-bromoethan-1-one
• CAS No: 852956-30-0
• MF: C₁₄H₁₈BrNO₃S
• MW: 360.266622066498
• MDL: MFCD06655027
• CID: 3106861
• PubChem ID: 3857139
• Update Time: 2025-10-15

1-[4-(azepane-1-sulfonyl)phenyl]-2-bromoethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(azepan-1-ylsulfonyl)phenyl]-2-bromoethanone
• 1-[4-(azepane-1-sulfonyl)phenyl]-2-bromoethan-1-one
• AKOS000122408
• EN300-08979
• SR-01000069212
• G58278
• MFCD06655027
• CJB95630
• SR-01000069212-1
• CS-0221366
• 852956-30-0

• MDL： MFCD06655027
• Inchi： 1S/C14H18BrNO3S/c15-11-14(17)12-5-7-13(8-6-12)20(18,19)16-9-3-1-2-4-10-16/h5-8H,1-4,9-11H2
• InChI Key： GCIDWSKQFYHZJU-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1)S(N1CCCCCC1)(=O)=O)=O

Computed Properties

• Exact Mass: 359.01908Da
• Monoisotopic Mass: 359.01908Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-[4-(azepane-1-sulfonyl)phenyl]-2-bromoethan-1-one

Introduction to 1-[4-(Azepane-1-sulfonyl)phenyl]-2-bromoethan-1-one (CAS No. 852956-30-0)

1-[4-(Azepane-1-sulfonyl)phenyl]-2-bromoethan-1-one (CAS No. 852956-30-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a bromo group and an azepane sulfonyl moiety endows this molecule with a range of chemical and biological properties that make it an intriguing candidate for further investigation.

The chemical structure of 1-[4-(Azepane-1-sulfonyl)phenyl]-2-bromoethan-1-one is defined by a benzene ring substituted with an azepane sulfonyl group at the para position, and a bromoethyl ketone moiety attached to the phenyl ring. This configuration imparts specific reactivity and stability characteristics, making it suitable for various synthetic transformations and biological assays. The bromo group, in particular, is known for its utility in organic synthesis as a leaving group, facilitating substitution reactions and enabling the synthesis of more complex molecules.

In recent years, significant advancements in the understanding of 1-[4-(Azepane-1-sulfonyl)phenyl]-2-bromoethan-1-one have been made through both experimental and computational studies. Research has focused on elucidating its pharmacological properties, including its interactions with biological targets and its potential as a lead compound for drug discovery. One notable area of interest is its activity against various enzymes and receptors, which could be leveraged to develop new treatments for diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 1-[4-(Azepane-1-sulfonyl)phenyl]-2-bromoethan-1-one to inhibit specific kinases involved in cell signaling pathways. Kinase inhibitors are a class of drugs that have shown promise in treating cancers by blocking the uncontrolled cell growth associated with these diseases. The researchers found that this compound exhibited selective inhibition of certain kinases, suggesting its potential as a targeted therapy. Further optimization through structure-activity relationship (SAR) studies is ongoing to enhance its potency and selectivity.

Beyond its potential as a kinase inhibitor, 1-[4-(Azepane-1-sulfonyl)phenyl]-2-bromoethan-1-one has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, and compounds that can effectively modulate inflammatory responses are highly sought after. Preclinical studies have demonstrated that this molecule can reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in vitro and in vivo models. These findings suggest that it may have therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-[4-(Azepane-1-sulfonyl)phenyl]-2-bromoethan-1-one has also been evaluated to assess its suitability for clinical development. Initial studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for ensuring that the compound reaches its intended target site at effective concentrations without causing significant toxicity. Ongoing research aims to optimize these properties further through chemical modifications and formulation strategies.

In addition to its direct therapeutic potential, 1-[4-(Azepane-1-sulfonyl)phenyl]-2-bromoethan-1-one serves as an important intermediate in the synthesis of more complex molecules with diverse biological activities. Its versatility as a building block allows chemists to introduce functional groups that can modulate the physicochemical properties and biological activities of the final product. This makes it a valuable tool in combinatorial chemistry and high-throughput screening efforts aimed at discovering new lead compounds.

The safety profile of 1-[4-(Azepane-1-sulfonyl)phenyl]-2-bromoethan-1-one has been extensively evaluated through various toxicological studies. These assessments have shown that it exhibits low toxicity at therapeutic concentrations, which is an essential consideration for any compound intended for human use. However, like all chemicals used in pharmaceutical research, it must be handled with appropriate precautions to ensure laboratory safety.

In conclusion, 1-[4-(Azepane-1-sulfonyl)phenyl]-2-bromoethan-1-one (CAS No. 852956-30-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent or as an intermediate in the synthesis of more complex molecules. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, underscoring its significance in the field.